Cas no 2680683-33-2 (Bis(piperidin-4-yl)methanol)

• Product Name: Bis(piperidin-4-yl)methanol
• CAS No: 2680683-33-2
• MF: C₁₁H₂₂N₂O
• MW: 198.305182933807
• CID: 5648716
• PubChem ID: 165935813
• Update Time: 2025-08-04

Bis(piperidin-4-yl)methanol Chemical and Physical Properties

Names and Identifiers

• 2680683-33-2
• EN300-27778849
• bis(piperidin-4-yl)methanol
• Bis(piperidin-4-yl)methanol

• Inchi： 1S/C11H22N2O/c14-11(9-1-5-12-6-2-9)10-3-7-13-8-4-10/h9-14H,1-8H2
• InChI Key： XBYOTDKBACESCT-UHFFFAOYSA-N
• SMILES： OC(C1CCNCC1)C1CCNCC1

Computed Properties

• Exact Mass: 198.173213330g/mol
• Monoisotopic Mass: 198.173213330g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 44.3Ų

Additional information on Bis(piperidin-4-yl)methanol

Comprehensive Overview of Bis(piperidin-4-yl)methanol (CAS No. 2680683-33-2): Properties, Applications, and Research Insights

Bis(piperidin-4-yl)methanol (CAS No. 2680683-33-2) is a specialized organic compound featuring a unique molecular structure with two piperidin-4-yl groups attached to a central methanol moiety. This compound has garnered significant attention in pharmaceutical and chemical research due to its potential as a versatile building block for drug discovery and material science applications. The presence of the piperidine rings, which are common pharmacophores in medicinal chemistry, makes this compound particularly valuable for designing bioactive molecules targeting neurological and metabolic disorders.

Recent studies highlight the growing interest in Bis(piperidin-4-yl)methanol derivatives for their role in modulating protein-protein interactions (PPIs), a hot topic in drug development. Researchers are exploring its utility in creating inhibitors for enzymes like kinases and GPCRs, which are frequently searched terms in AI-driven drug discovery platforms. The compound's hydrogen-bonding capabilities and conformational flexibility align with current trends in fragment-based drug design, a method gaining traction in precision medicine.

From a synthetic chemistry perspective, the methanol bridge in Bis(piperidin-4-yl)methanol offers opportunities for further functionalization, making it a candidate for click chemistry applications. This aligns with the rising demand for modular synthesis approaches in green chemistry initiatives. Analytical techniques such as HPLC and NMR (common search queries among chemists) are typically employed to characterize this compound, ensuring high purity for research use.

In material science, the rigid yet tunable structure of Bis(piperidin-4-yl)methanol has shown promise in developing supramolecular assemblies, a trending topic in nanotechnology forums. Its ability to form stable complexes with metals could revolutionize catalysis systems, another frequently searched term in academic databases. Safety data sheets emphasize standard laboratory precautions, though it's not classified under restricted categories.

The commercial availability of Bis(piperidin-4-yl)methanol (CAS 2680683-33-2) through specialty chemical suppliers has increased, reflecting its expanding applications. Patent analyses reveal its mention in innovations related to bioactive coatings and drug delivery systems, addressing popular industry pain points. As research continues, this compound may emerge as a key player in addressing challenges in personalized therapeutics and smart materials – two dominant themes in contemporary scientific discourse.